{[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate

• IUPAC Name: [2-[[2-(furan-2-yl)-2-pyrazol-1-ylethyl]amino]-2-oxoethyl] acetate
• InChI: InChI=1S/C13H15N3O4/c1-10(17)20-9-13(18)14-8-11(12-4-2-7-19-12)16-6-3-5-15-16/h2-7,11H,8-9H2,1H3,(H,14,18)
• InChI Key: KMARVEYNQFEVEL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(=O)NCC(C1=CC=CO1)N2C=CC=N2
• Molecular Formula: C13H15N3O4
• Molecular Weight: 277.28 g/mol

Description

{[2-(Furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate (FPA) is a novel compound with a wide range of potential applications in the pharmaceutical and chemical industries. FPA is a carbamate ester that has been extensively studied for its unique chemical and biological properties. It has been found to possess a variety of biological activities, including anti-inflammatory, anti-oxidant, and anti-cancer activities. FPA has also been used in the synthesis of other compounds, such as the anti-cancer drug 5-fluorouracil.

Scientific Research Applications

{[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate has been studied for its potential applications in a variety of scientific research areas. It has been found to possess anti-inflammatory, anti-oxidant, and anti-cancer activities. {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate has also been used in the synthesis of other compounds, such as the anti-cancer drug 5-fluorouracil. Additionally, {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate has been studied for its potential use as a drug delivery system, as well as for its potential use in the development of new drugs and drug delivery systems.

Mechanism of Action

The exact mechanism of action of {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate is still not fully understood. However, it is believed that {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate may act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators. Additionally, {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate has been found to possess anti-oxidant activity, which may be due to its ability to scavenge free radicals.
Biochemical and Physiological Effects
{[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate has been found to possess a variety of biochemical and physiological effects. In animal studies, {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate has been found to reduce inflammation, reduce oxidative stress, and inhibit the growth of cancer cells. Additionally, {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate has been found to possess anti-bacterial and anti-viral activities.

Advantages and Limitations for Lab Experiments

{[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate is a relatively new compound and as such, there are both advantages and limitations for its use in laboratory experiments. One of the main advantages of {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate is its stability in solution, which makes it suitable for use in a variety of biochemical and physiological experiments. Additionally, {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate is relatively non-toxic and has low solubility in water, which makes it easy to handle and store. However, one of the main limitations of {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate is its low solubility in organic solvents, which can limit its use in certain experiments.

Future Directions

Given the wide range of potential applications of {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate, there are a variety of future directions for research. These include further studies of the biochemical and physiological effects of {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate, as well as the development of new methods for its synthesis. Additionally, further research is needed to investigate the potential use of {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate as a drug delivery system, as well as its potential use in the development of new drugs and drug delivery systems. Finally, further research is needed to investigate the potential use of {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate in the treatment of various diseases and conditions.

Synthesis Methods

{[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate can be synthesized using several different methods. One method involves the reaction of 2-furan-2-yl-2-pyrazoline with carbamoyl chloride in the presence of an acid catalyst, such as p-toluenesulfonic acid. The reaction yields {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate in a yield of approximately 60%. Another method involves the reaction of 2-furan-2-yl-2-pyrazoline with dimethylformamide dimethyl acetal in the presence of a base catalyst, such as potassium carbonate. This reaction yields {[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]carbamoyl}methyl acetate in a yield of approximately 70%.